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Compound of Interest

Compound Name: Spiraline

CAS No.: 77156-25-3

Cat. No.: B1609070

Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling and disposal of chemical compounds are paramount to ensuring a secure

work environment and protecting the environment. This document provides essential, step-by-

step guidance for the proper disposal of Spiraline (also known as Spiradoline or U-62066), a

highly selective κ-opioid agonist. Adherence to these protocols is crucial for mitigating potential

risks associated with this compound.

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for Spiraline. Always wear appropriate personal protective equipment (PPE), including

chemically resistant gloves, a lab coat, and eye protection.[1]

Spiraline Hazard Profile
Spiraline is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting

effects.[1] The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

provides the following classifications for Spiraline:
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Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

Pre-Disposal and Storage of Spiraline Waste
All waste materials contaminated with Spiraline must be collected and stored appropriately

prior to disposal. This includes the pure compound, solutions, contaminated labware (such as

pipette tips and vials), and any PPE that has come into direct contact with the chemical.

Waste Container Requirements:

Use a dedicated, sturdy, and leak-proof container specifically for Spiraline waste.[1]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name "Spiraline".[1]

Keep the waste container sealed at all times, except when adding waste.[1]

Storage Conditions:

Store the sealed waste container in a designated, well-ventilated, and secure area.

Ensure the storage area is away from incompatible materials such as strong acids, alkalis,

and oxidizing agents.[1]

Step-by-Step Disposal Protocol
Under no circumstances should Spiraline or its containers be disposed of down the drain or in

regular trash.[1] The primary and required method of disposal is through an approved

hazardous waste disposal facility.
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Segregation: Isolate all waste materials that have been contaminated with Spiraline. This

includes both liquid and solid waste.

Containerization:

Liquid Waste: Use a chemically compatible, sealed container for all liquid waste containing

Spiraline.[1]

Solid Waste: Double-bag all solid waste, such as contaminated gloves and bench paper, in

clearly labeled hazardous waste bags.[1]

Empty Containers: Treat empty Spiraline containers as hazardous waste. The first rinse of

a container should be collected as hazardous waste. For highly toxic compounds, the first

three rinses must be collected.[1]

Labeling: Affix a completed hazardous waste label to each waste container.[1]

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

or a licensed chemical waste disposal contractor to schedule a pickup of the hazardous

waste.[1] Provide an accurate description of the waste to the disposal service.

Documentation: Maintain a detailed record of the disposal process. This should include the

date, the quantity of waste, and the name of the disposal contractor.[1]

Spiraline Disposal Workflow
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Start: Spiraline Waste Generated

Segregate Waste
(Liquid, Solid, Contaminated PPE, Empty Containers)

Containerize Liquid Waste
(Chemically compatible, sealed container)

Containerize Solid Waste
(Double-bagged in hazardous waste bags)

Label Waste Containers
('Hazardous Waste', 'Spiraline')

Store Waste Securely
(Designated, ventilated area)

Contact EHS or Licensed Contractor
for Pickup

Document Disposal
(Date, Quantity, Contractor)

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: A flowchart illustrating the step-by-step procedure for the safe disposal of Spiraline
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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